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Introduction

Carteolol hydrochloride is a non-selective beta-adrenergic receptor antagonist used in the

treatment of open-angle glaucoma and ocular hypertension.[1] Its primary mechanism of action

involves the reduction of intraocular pressure (IOP) by decreasing the production of aqueous

humor in the ciliary body.[1][2][3] Beyond its IOP-lowering effects, studies have indicated that

long-term topical administration of carteolol may increase blood flow in the optic nerve head

(ONH).[4][5] This unique property makes carteolol a valuable pharmacological tool for

researchers, scientists, and drug development professionals studying ocular hemodynamics,

particularly in the context of glaucomatous optic neuropathy. These notes provide an overview

of carteolol's mechanism, protocols for its application in research, and a summary of key

quantitative findings.

Mechanism of Action

Carteolol is a non-selective beta-1 and beta-2 adrenergic receptor blocker.[6] The blockade of

beta-adrenergic receptors in the ciliary body leads to a reduction in aqueous humor production,

thereby lowering IOP.[1] A distinguishing feature of carteolol is its intrinsic sympathomimetic

activity (ISA), which refers to its ability to partially activate β-adrenergic receptors.[1][7] This ISA

is thought to be mediated by beta-2 adrenoceptors and may contribute to its effects on ocular

blood flow.[8] The increase in ONH blood flow observed with carteolol is hypothesized to result

from a reduction in vascular resistance in the ONH.[9] Some research also suggests that the
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hypotensive activity of carteolol could be linked to an increase in the basal release of relaxing

factors, such as nitric oxide, from the vascular endothelium.[10]
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Carteolol's Dual Mechanism on Ocular Physiology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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